Cas no 2172512-83-1 (2-ethyl-2-{2-1-({(9H-fluoren-9-yl)methoxycarbonyl}amino)cyclopropylacetamido}butanoic acid)

• Product Name: 2-ethyl-2-{2-1-({(9H-fluoren-9-yl)methoxycarbonyl}amino)cyclopropylacetamido}butanoic acid
• CAS No: 2172512-83-1
• MF: C₂₆H₃₀N₂O₅
• MW: 450.526807308197
• CID: 6502633
• PubChem ID: 165517116
• Update Time: 2025-11-01

2-ethyl-2-{2-1-({(9H-fluoren-9-yl)methoxycarbonyl}amino)cyclopropylacetamido}butanoic acid Chemical and Physical Properties

Names and Identifiers

• 2-ethyl-2-{2-1-({(9H-fluoren-9-yl)methoxycarbonyl}amino)cyclopropylacetamido}butanoic acid
• EN300-1522209
• 2172512-83-1
• 2-ethyl-2-{2-[1-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)cyclopropyl]acetamido}butanoic acid

• Inchi： 1S/C26H30N2O5/c1-3-26(4-2,23(30)31)27-22(29)15-25(13-14-25)28-24(32)33-16-21-19-11-7-5-9-17(19)18-10-6-8-12-20(18)21/h5-12,21H,3-4,13-16H2,1-2H3,(H,27,29)(H,28,32)(H,30,31)
• InChI Key： BRCDKEHCORWHRM-UHFFFAOYSA-N
• SMILES： O(CC1C2C=CC=CC=2C2=CC=CC=C12)C(NC1(CC(NC(C(=O)O)(CC)CC)=O)CC1)=O

Computed Properties

• Exact Mass: 450.21547206g/mol
• Monoisotopic Mass: 450.21547206g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 33
• Rotatable Bond Count: 10
• Complexity: 723
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.5
• Topological Polar Surface Area: 105Ų

Additional information on 2-ethyl-2-{2-1-({(9H-fluoren-9-yl)methoxycarbonyl}amino)cyclopropylacetamido}butanoic acid

Compound CAS No. 2172512-83-1: 2-Ethyl-2-{2-[({(9H-Fluoren-9-yl)methoxycarbonyl}amino)cyclopropyl]acetamido}butanoic Acid

Compound CAS No. 2172512-83-1, also known as 2-Ethyl-2-{2-[({(9H-Fluoren-9-yl)methoxycarbonyl}amino)cyclopropyl]acetamido}butanoic Acid, is a complex organic compound with significant potential in the field of medicinal chemistry and drug discovery. This compound has garnered attention due to its unique structural features and promising biological activities, which have been explored in recent studies.

The molecular structure of this compound is characterized by the presence of a cyclopropyl group, which is a three-membered ring with high ring strain, making it highly reactive in certain chemical environments. The cyclopropyl group is further substituted with an amino group that is protected by a fluorenylmethoxycarbonyl (Fmoc) moiety, a common protecting group in peptide synthesis. This protective group ensures stability during synthesis and can be easily removed under specific conditions, making it highly versatile for various applications.

The compound also features an ethyl group attached to the central carbon, which contributes to the overall hydrophobicity of the molecule. This hydrophobicity plays a crucial role in determining the compound's solubility and bioavailability, both of which are critical factors in drug design. Additionally, the presence of an acetamido group and a butanoic acid moiety further enhances the compound's functional diversity, enabling it to participate in multiple biochemical interactions.

Recent studies have focused on the biological activity of this compound, particularly its potential as a therapeutic agent. Research has shown that this compound exhibits significant activity against various enzymes and receptors, making it a promising candidate for the development of new drugs. For instance, its ability to inhibit certain kinases has been highlighted in recent publications, suggesting its potential role in treating conditions such as cancer and inflammatory diseases.

The synthesis of this compound involves a multi-step process that requires precise control over reaction conditions to ensure high yields and purity. Key steps include the formation of the cyclopropyl ring, the introduction of the Fmoc protecting group, and the coupling reactions necessary to assemble the complete molecule. The use of advanced synthetic techniques, such as microwave-assisted synthesis and catalytic methods, has significantly improved the efficiency of this process.

In terms of applications, this compound has been explored for its potential in peptide-based drug delivery systems. The Fmoc group's ability to act as a protecting agent during peptide synthesis makes this compound highly valuable in constructing complex peptide structures with specific functionalities. Furthermore, its structural versatility allows for modifications that can enhance its pharmacokinetic properties, such as increasing half-life or improving tissue penetration.

The integration of computational chemistry tools has also played a pivotal role in understanding this compound's properties. Molecular modeling studies have provided insights into its three-dimensional structure, interaction with biological targets, and potential for optimization. These studies have guided researchers in designing analogs with improved activity and reduced toxicity, paving the way for future clinical applications.

In conclusion, Compound CAS No. 2172512-83-1 represents a significant advancement in organic chemistry with broad implications for drug discovery and development. Its unique structure, coupled with its promising biological activities and synthetic versatility, positions it as a valuable tool for researchers in various fields. As ongoing studies continue to uncover its full potential, this compound is expected to contribute significantly to the advancement of medicinal chemistry and therapeutic interventions.